Cas no 62276-03-3 (Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester)
![Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester structure](https://www.kuujia.com/scimg/cas/62276-03-3x500.png)
62276-03-3 structure
Product name:Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester
Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester
- propyl 4-(2,4-dinitroanilino)benzoate
- 62276-03-3
- DTXSID90810110
-
- Inchi: InChI=1S/C16H15N3O6/c1-2-9-25-16(20)11-3-5-12(6-4-11)17-14-8-7-13(18(21)22)10-15(14)19(23)24/h3-8,10,17H,2,9H2,1H3
- InChI Key: UVVVWXCVXMWWKT-UHFFFAOYSA-N
- SMILES: CCCOC(=O)C1=CC=C(C=C1)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 345.09615
- Monoisotopic Mass: 345.09608521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 130Ų
Experimental Properties
- PSA: 124.61
Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, propyl ester Related Literature
-
Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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